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Compound of Interest

Compound Name: Radium-228

Cat. No.: B1237267 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Radium-228 (²²⁸Ra) calibration standards and reference materials.

Troubleshooting Guides & FAQs
This section addresses specific issues that users may encounter during their experiments

involving the measurement and calibration of Radium-228.

Q1: Where can I obtain reliable Radium-228 calibration standards?

Radium-228 calibration standards are available from several reputable sources. The National

Institute of Standards and Technology (NIST) offers Standard Reference Materials (SRMs) for

Radium-228, such as SRM 4339b.[1][2] These standards are intended for calibrating

instruments and monitoring radiochemical procedures.[2] Other commercial suppliers like

Eckert & Ziegler and Nuclear Technology Services also provide NIST-traceable Radium-228
standards with various activity levels.[3][4][5]

Q2: What are the common challenges in measuring Radium-228?

The primary challenge in measuring Radium-228, a beta emitter, is that it is often determined

indirectly by measuring its short-lived, beta-emitting daughter product, Actinium-228 (²²⁸Ac).[6]

[7][8][9] This indirect measurement introduces several potential issues:
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Secular Equilibrium: Accurate quantification of ²²⁸Ra requires that it is in secular equilibrium

with ²²⁸Ac. A waiting period of at least 30-36 hours is necessary after radium separation to

allow for sufficient ingrowth of ²²⁸Ac.[6][8][9]

Interferences: Other radionuclides present in the sample can interfere with the measurement

of ²²⁸Ac. For instance, Lead-210 (²¹⁰Pb) can cause spectral interference in liquid scintillation

counting.[10] Strontium-90 (⁹⁰Sr) can also lead to a positive bias in ²²⁸Ra activity

measurements.[9]

Chemical Recovery: The chemical procedures used to separate and purify radium and

actinium are complex and can result in incomplete recovery. It is crucial to determine the

chemical yield of the separation process to obtain accurate results.[6]

Q3: My measured Radium-228 activity is unexpectedly low. What are the possible causes?

Low recovery of Radium-228 can be attributed to several factors during the experimental

procedure:

Incomplete Precipitation: Radium is often co-precipitated with barium sulfate. Incomplete

precipitation can occur in water samples with high salt concentrations.[6]

Loss During Separation: Losses can occur during various steps of the chemical separation,

such as filtration and washing of the precipitate.

Inaccurate Yield Determination: An overestimation of the chemical yield will lead to an

underestimation of the actual Radium-228 activity in the sample.

Q4: I am observing a high background in my measurements. How can I troubleshoot this?

High background counts can significantly impact the sensitivity and accuracy of Radium-228
measurements. Potential sources and solutions include:

Instrumental Background: Photomultiplier tubes in liquid scintillation counters can produce

noise pulses even without a light source.[11] It is essential to measure the instrument

background regularly and subtract it from the sample measurements.
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Contamination: Contamination of counting vials, reagents, or the detector itself with other

radioactive materials can elevate the background. Ensure meticulous cleaning of all labware

and use reagents with low intrinsic radioactivity.

Interfering Radionuclides: As mentioned, radionuclides like ²¹⁰Pb can contribute to the

background signal.[10] Implementing specific purification steps to remove these

interferences is crucial.

Q5: How do I properly handle and store Radium-228 standards?

Radium-228 standards are radioactive and require careful handling in a licensed facility by

qualified personnel.[2]

Storage: Store the standards in their original sealed ampoules in a designated radioactive

materials storage area. The recommended storage temperature is between 5 and 65 °C.[2]

Handling: When opening an ampoule, follow the recommended procedures to avoid spills

and exposure. The standard solution is typically acidic and corrosive.[2]

Dilution: If dilution is necessary, use a solution with a composition comparable to the original

standard solution to maintain stability.[2]

Quantitative Data Summary
The following table summarizes key quantitative data related to Radium-228 standards and

measurement methods.
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Parameter Value(s) Source(s)

NIST SRM 4339b Price $1,879.00 [1]

²²⁸Ra Half-life 5.75 years [12]

²²⁸Ac Half-life 6.13 - 6.15 hours [6]

Required Detection Limit

(Drinking Water)
1 pCi/L [8]

Achievable Detection Limits

(Water)
1.5 - 2.0 mBq/L [6]

Standard Activity Range (NTS) 0.001 to 0.1 µCi [3]

Experimental Protocols
This section provides a detailed methodology for a common experiment involving the

determination of Radium-228 in a water sample.

Protocol: Determination of Radium-228 in Drinking Water via Co-precipitation and Beta

Counting of Actinium-228

This protocol is a generalized procedure based on established methods.[6][8][9]

1. Sample Preparation and Radium Co-precipitation:

To a 1-liter water sample, add nitric acid to adjust the pH to approximately 1.[13]
Add lead, barium, and strontium carriers to the sample.[9]
Add ammonium hydroxide to precipitate metal hydroxides.
Add sulfuric acid to precipitate barium and lead sulfates, which will co-precipitate the radium.
Allow the precipitate to settle, then decant the supernatant.

2. Purification of Radium:

Dissolve the sulfate precipitate in an alkaline EDTA solution.[9]
Re-precipitate barium sulfate by adding acetic acid. This step helps to remove some
interferences.
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Dissolve the purified barium-radium sulfate precipitate in alkaline EDTA. Note the time of this
dissolution as the start of the ²²⁸Ac ingrowth period.

3. Ingrowth of Actinium-228:

Store the solution for at least 36 hours to allow for the ingrowth of ²²⁸Ac from the decay of
²²⁸Ra.[8][9]

4. Separation and Purification of Actinium-228:

Add yttrium carrier to the solution.
Precipitate yttrium hydroxide by adding sodium hydroxide. ²²⁸Ac will co-precipitate with the
yttrium hydroxide.
Dissolve the hydroxide precipitate in nitric acid.
Precipitate yttrium oxalate by adding oxalic acid. This step further purifies the actinium.

5. Sample Counting:

Filter the yttrium oxalate precipitate onto a filter paper, wash, and dry.
Mount the filter paper for counting.
Measure the beta activity of the sample using a low-background gas-flow proportional
counter or a liquid scintillation counter.[6]
Note the time of counting to correct for the decay of ²²⁸Ac.

6. Calculation of Radium-228 Activity:

Determine the chemical yield of the yttrium carrier.
Calculate the counting efficiency of the detector using a suitable beta standard (e.g., ⁸⁹Sr, as
²²⁸Ac standards are generally unavailable).[6]
Correct the measured counts for background, chemical yield, detector efficiency, and the
decay of ²²⁸Ac during the ingrowth and counting periods.
The final result will be the activity concentration of Radium-228 in the original water sample.

Visualizations
The following diagrams illustrate key workflows and relationships in Radium-228 analysis.
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Caption: Simplified decay chain of Radium-228.
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Caption: Experimental workflow for Radium-228 determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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